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Compound of Interest

2-Morpholin-4-yl-2-
Compound Name:

phenylpropanenitrile
CAS No.: 477531-81-0
Cat. No.: B1426480

Get Quote

\ J

From Impurity Qualification to Pharmacological Profiling

-Aminonitrile Derivatives

Executive Summary & Strategic Rationale

2-Morpholin-4-yl-2-phenylpropanenitrile (CAS: 477531-81-0) represents a chemical class
known as

-aminonitriles. These compounds occupy a dual niche in pharmaceutical science: they are
frequent synthetic intermediates/impurities in the Strecker synthesis of morpholine-based APIs
(e.g., phenmetrazine analogs), and they possess intrinsic biological activity as potential
reversible covalent inhibitors of cysteine and serine proteases (e.g., Cathepsin K, DPP-4) [1, 2].

Designing in vivo experiments for this compound requires a bifurcated approach:

» Toxicological Assessment: Due to the potential lability of the
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-aminonitrile group, which can release cyanide ions upon metabolic hydrolysis, safety
profiling is the primary directive.

» Pharmacokinetic (PK) Characterization: Establishing the stability of the nitrile "warhead"
versus the morpholine scaffold is critical for determining if the compound acts as a stable
drug or a transient prodrug/metabolite.

This guide provides a self-validating workflow for characterizing 2-Morpholin-4-yl-2-
phenylpropanenitrile, prioritizing metabolic stability and acute toxicity before efficacy
modeling.

Physicochemical Properties & Formulation Strategy

Before in vivo administration, the compound must be formulated to ensure bioavailability
without confounding toxicity.

Property Value/Description Experimental Implication

Molecular Weight 216.28 g/mol High permeability potential.

Moderate lipophilicity; likely

Lipophilicity (LogP) ~2.1 (Predicted) blood-brain barrier (BBB)
permeable.
o Low in water; High in organic Requires co-solvent or
Solubility . .
solvents. cyclodextrin formulation.

) i . CRITICAL: Avoid acidic
Acid-labile (Hydrolysis to

Stability ) ) vehicles (pH < 4). Use buffered
amino acid). i
saline.

Recommended Vehicle Formulation

To prevent premature hydrolysis of the nitrile group in the stomach (oral) or vehicle (parenteral):
e Primary Vehicle: 10% DMSO / 40% PEG-400 / 50% PBS (pH 7.4).

 Alternative (for sensitive models): 20% HP-
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-Cyclodextrin in 0.9% Saline.

» Storage: Prepare fresh.
-aminonitriles can degrade to ketones and HCN in aqueous solution over time.

Experimental Workflow: The "Safety-First" Cascade

The following diagram illustrates the logical flow of experiments. We do not proceed to efficacy
models until metabolic stability is confirmed.
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Compound Synthesis & Verification
(>98% Purity)

Step 1: In Vitro Metabolic Stability
(Liver Microsomes + Plasma)

Step 2: Acute Toxicity & MTD
(Rodent, Dose Escalation)

o (Rapid Hydrolysis)

Biomarker Check:
Plasma Thiocyanate Levels

Step 3: Pharmacokinetics (PK)

(IV vs PO Bioavailability) STOP: Compound Unstable/Toxic

Step 4: Efficacy Models
(Protease Inhibition / CNS Activity)

Click to download full resolution via product page
Figure 1: Decision tree for evaluating

-aminonitriles. Note the critical checkpoint for cyanide generation.

Detailed Protocols
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Protocol A: In Vitro Metabolic Stability (Microsomal)

Rationale: To determine if the nitrile group survives first-pass metabolism.

System: Pooled Liver Microsomes (Human/Rat) + NADPH regenerating system.

Concentration: 1

M test compound.

Timepoints: 0, 5, 15, 30, 60 min.

Analysis: LC-MS/MS. Monitor for:

o Parent compound (216 Da).[1]

o Metabolite M1: Hydrolysis product (Corresponding amide or acid).
o Metabolite M2: Morpholine ring oxidation (+16 Da).

o Acceptance Criteria: Intrinsic clearance (

) should allow for a predicted hepatic extraction ratio

Protocol B: Acute Toxicity & Impurity Qualification (Rat)

Rationale: If this is an impurity, ICH Q3A requires qualification. If a drug, MTD is needed. The
risk of cyanide release is the specific hazard here.

Subjects: Sprague-Dawley Rats (n=3/sex/group). Route: Intravenous (IV) bolus (to bypass
stomach acid hydrolysis) and Oral (PO).

Step-by-Step Procedure:
o Dose Escalation: Administer single doses at 1, 10, 30, and 100 mg/kg.

e Observation: Monitor for 24 hours. Look for signs of histotoxic hypoxia (cyanide poisoning):
rapid breathing, gasping, convulsions, bright red mucous membranes.
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o Biomarker Sampling:
o Collect blood at 1h and 4h post-dose.

o Assay: Measure plasma Thiocyanate (SCN-). Cyanide is rapidly metabolized to
thiocyanate by rhodanese. Elevated SCN- confirms nitrile lability [3].

o Necropsy: If mortality occurs, inspect liver and brain for hypoxic damage.

Protocol C: Pharmacokinetics & BBB Penetration

Rationale: The morpholine/phenyl combination suggests CNS targeting. We must verify brain
exposure.

Design:

e Groups: IV (2 mg/kg), PO (10 mg/kg). n=3 rats per timepoint.
e Timepoints: 0.25, 0.5, 1, 2, 4, 8, 24 h.

» Tissues: Plasma and Whole Brain.

Sample Preparation (Brain):

Homogenize brain tissue in PBS (1:3 w/v).

Protein precipitation with cold Acetonitrile (containing Internal Standard).

Centrifuge at 10,0009 for 10 min.

Inject supernatant into LC-MS/MS.

Data Output Table:
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Parameter Definition Target Value

' ) <1 h (Rapid absorption
Time to max concentration
expected)

Oral Bioavailability > 30%

> 0.5 (Indicates CNS

Unbound brain-to-plasma ratio )
penetration)

) ) AUC(Metabolite) / )
Metabolic Ratio < 0.2 (Indicates stable parent)
AUC(Parent)

Mechanistic Context: The Nitrile "Warhead"

Understanding the mechanism is vital for interpreting data. The

-aminonitrile moiety is not inert.

Reversible ... Thioimidate Adduct
.............................. Cys-SH attack on Nitrile___y,{ (Reversible Inhibition)

NN IITEN Cysteine Protease s
Liver/Acid (e.g., Cathepsin K)
Degradation g Release of HCN (Cyanide)

2-Morpholin-4-yl-2-phenylpropanenitrile

Metabolic Hydrolysis

Click to download full resolution via product page
Figure 2: The dual pathway of pharmacological inhibition vs. toxicological degradation.

The nitrile carbon is electrophilic.[2] In a therapeutic context (e.g., Odanacatib analogs), a
cysteine residue in the enzyme active site attacks the nitrile to form a thioimidate [2]. This is
usually reversible. However, if the compound is unstable, general hydrolysis releases cyanide.

Key Insight: If your in vivo toxicity correlates linearly with dose but efficacy plateaus, you likely
have "off-target"” toxicity driven by the cyanide metabolite rather than the parent molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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